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Compound of Interest

Compound Name: Benzene, 1-butyl-4-ethyl

Cat. No.: B15483940 Get Quote

In-Depth Technical Guide: Benzene, 1-butyl-4-
ethyl
Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for

"Benzene, 1-butyl-4-ethyl" (CAS No. 15181-08-5) is not readily available in the public domain.

This guide has been compiled using data from publicly accessible databases for the substance

itself, and for structurally related compounds, namely its isomer "1-tert-butyl-4-ethylbenzene"

and the parent compound "ethylbenzene," to provide a comprehensive overview of its potential

hazards and characteristics. Data derived from these surrogate compounds should be

interpreted with caution.

Chemical and Physical Properties
This section summarizes the available physicochemical data for "Benzene, 1-butyl-4-ethyl"
and its related isomers. The data is primarily sourced from computational models and

experimental data available in chemical databases.
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Property Value Source

Molecular Formula C12H18 PubChem

Molecular Weight 162.27 g/mol PubChem

IUPAC Name 1-butyl-4-ethylbenzene PubChem

CAS Number 15181-08-5 PubChem

Boiling Point
212.1°C (for 1-tert-butyl-4-

ethylbenzene)
ChemicalBook

Melting Point
-38.35°C (for 1-tert-butyl-4-

ethylbenzene)
ChemicalBook

Density
0.8617 g/cm³ (estimate for 1-

tert-butyl-4-ethylbenzene)
ChemicalBook

Refractive Index
1.4933 (for 1-tert-butyl-4-

ethylbenzene)
ChemicalBook

Hazard Identification and Classification
As no specific GHS classification is available for "Benzene, 1-butyl-4-ethyl," the classification

for the closely related and well-studied compound, ethylbenzene, is provided as a primary

reference for potential hazards.

GHS Classification for Ethylbenzene:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[1][2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1][2]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (Auditory organ)

through prolonged or repeated

exposure.[1][2]

Hazardous to the Aquatic

Environment, Acute Hazard
2 H401: Toxic to aquatic life.[1]

Hazardous to the Aquatic

Environment, Chronic Hazard
3

H412: Harmful to aquatic life

with long lasting effects.[1][2]

The following diagram illustrates the GHS hazard communication for ethylbenzene, which can

be considered indicative for "Benzene, 1-butyl-4-ethyl".
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Hazard Pictograms

Signal Word

Hazard Statements

Precautionary Statements

H225: Highly flammable liquid and vapour

H332: Harmful if inhaled

H304: May be fatal if swallowed and enters airways

H373: May cause damage to organs through prolonged or repeated exposure

Danger

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P331: Do NOT induce vomiting.

Click to download full resolution via product page

Caption: GHS Hazard Communication for Ethylbenzene.

Toxicological Information
The toxicological data for ethylbenzene is presented here to provide an understanding of the

potential health effects.
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Endpoint Value Species Route Source

LD50 3500 mg/kg Rat Oral [1]

LC50
17.2 mg/L (4

hours)
Rat Inhalation [1]

LD50 15,354 mg/kg Rabbit Dermal [1]

Summary of Toxicological Effects (based on Ethylbenzene):

Acute Toxicity: Moderately toxic if inhaled and of low toxicity if ingested or in contact with

skin.[1]

Skin Irritation: May cause slight skin irritation.[1]

Eye Irritation: May cause slight eye irritation.[1]

Aspiration Hazard: May be fatal if swallowed and enters the airways.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause temporary irritation of the

respiratory tract.[1]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to the liver after

repeated ingestion of high doses and may cause deafness after repeated inhalation or

ingestion.[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical and toxicological

properties of "Benzene, 1-butyl-4-ethyl" are not available in the public domain. The data

presented in this guide are sourced from established chemical databases and Safety Data

Sheets, which typically do not include detailed methodologies. The procedures followed for

generating such data generally adhere to internationally recognized standards, such as those

set by the OECD (Organisation for Economic Co-operation and Development) for chemical

testing.
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First Aid Measures
The following first aid measures are based on the recommendations for ethylbenzene and

should be followed in case of exposure to "Benzene, 1-butyl-4-ethyl".

Exposure Route First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or physician if you feel unwell.[1]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water or shower.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3]

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or physician. Do NOT induce vomiting.

[1]

Handling and Storage
Handling:

Use only outdoors or in a well-ventilated area.[1]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1][2]

Wear protective gloves, eye protection, or face protection.[1]

Take action to prevent static discharges.[1]

Do not breathe dust/gas/mist/vapours.[1]

Ground and bond container and receiving equipment.[1]
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Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Use non-sparking tools.[1]

Storage:

Store locked up.[1]

Store in a well-ventilated place. Keep cool.[1]

Keep container tightly closed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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